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Cat. No.: B12321000

Get Quote

Introduction
This document provides a detailed protocol for the covalent labeling of antibodies with the far-

red fluorescent dye, Cy5.5. While the user specified Cy5.5-COOH chloride, direct conjugation

of antibodies with a carboxylic acid moiety is not a standard laboratory procedure as it requires

chemical activation to react with the amine groups on the antibody. The widely adopted and

recommended method involves the use of an amine-reactive derivative, typically the N-

hydroxysuccinimidyl (NHS) ester of Cy5.5 (Cy5.5-NHS ester). This protocol will, therefore,

focus on the use of Cy5.5-NHS ester for labeling primary amines (specifically, the ε-amino

groups of lysine residues) on an antibody.

The resulting Cy5.5-labeled antibody conjugates are ideal for a variety of fluorescence-based

applications, including flow cytometry, immunofluorescence microscopy, and in vivo imaging,

due to the high extinction coefficient and emission in the far-red spectrum, which minimizes

autofluorescence from biological samples.[1][2]
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Reagent/Material Specifications Storage

Antibody
Purified, in amine-free buffer

(e.g., PBS)
2-8°C or -20°C

Cy5.5-NHS ester Lyophilized powder
≤ -20°C, desiccated, protected

from light

Anhydrous Dimethyl Sulfoxide

(DMSO)
High-purity Room temperature, desiccated

Reaction Buffer
0.1 M Sodium Bicarbonate, pH

8.5-9.0
Room temperature

Quenching Reagent
1 M Tris-HCl, pH 8.0 or 1.5 M

Hydroxylamine, pH 8.5
Room temperature

Purification Column

e.g., Sephadex™ G-25,

BioGel® P-30, or spin

desalting columns (7K MWCO)

Room temperature

Collection Tubes 1.5 mL microcentrifuge tubes Room temperature

Spectrophotometer

Capable of measuring

absorbance at 280 nm and

~675 nm

N/A

Quartz Cuvette UV-transparent N/A

Experimental Protocols
Antibody Preparation
It is critical to ensure the antibody is in a buffer free of primary amines (e.g., Tris, glycine) and

stabilizing proteins like bovine serum albumin (BSA) or gelatin, as these will compete with the

antibody for reaction with the Cy5.5-NHS ester.[2][3]

If the antibody solution contains interfering substances, it must be purified. This can be

achieved through dialysis against 1X PBS (pH 7.2-7.4) or by using an antibody purification

kit.[3]
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The recommended antibody concentration for labeling is 2-10 mg/mL.[4]

Preparation of Cy5.5-NHS Ester Stock Solution
Allow the vial of Cy5.5-NHS ester to equilibrate to room temperature before opening to

prevent moisture condensation.

Prepare a 10 mg/mL stock solution of the Cy5.5-NHS ester by dissolving it in anhydrous

DMSO.[5][6] This should be done immediately before use as NHS esters are susceptible to

hydrolysis.[6]

Antibody Labeling Reaction
The efficiency of the labeling reaction is dependent on the pH of the reaction buffer and the

molar ratio of dye to antibody.

pH Adjustment: For optimal labeling, the pH of the antibody solution should be between 8.0

and 9.0.[7] Add 1/10th volume of 1 M sodium bicarbonate buffer (pH 8.5-9.0) to your

antibody solution. For example, add 10 µL of 1 M sodium bicarbonate to 100 µL of antibody

solution.[2]

Molar Ratio Calculation: The optimal molar ratio of Cy5.5-NHS ester to antibody can vary. A

common starting point is a 10:1 to 20:1 molar ratio of dye to antibody.[8][9] This ratio may

need to be optimized to achieve the desired degree of labeling.

Reaction: While gently vortexing the antibody solution, slowly add the calculated amount of

the Cy5.5-NHS ester stock solution.

Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous

stirring or rotation, protected from light.[5][6]

Quenching the Reaction (Optional)
To stop the labeling reaction, a quenching reagent can be added.

Add 1/10th volume of 1 M Tris-HCl (pH 8.0) or 1.5 M hydroxylamine (pH 8.5) to the reaction

mixture.[1]
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Incubate for 10-30 minutes at room temperature.[1]

Purification of the Labeled Antibody
It is essential to remove any unconjugated Cy5.5 dye from the labeled antibody. This can be

achieved using size exclusion chromatography.

Equilibrate the desalting column (e.g., Sephadex G-25) with 1X PBS (pH 7.2-7.4).[5]

Apply the reaction mixture to the top of the column.

Elute the labeled antibody with 1X PBS. The labeled antibody will be in the first colored

fraction to elute from the column. The smaller, unconjugated dye molecules will elute later.

Collect the fractions containing the labeled antibody.

Determination of the Degree of Labeling (DOL)
The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each

antibody molecule. An optimal DOL is typically between 2 and 10.[10][11]

Spectrophotometric Measurement:

Measure the absorbance of the purified, labeled antibody solution at 280 nm (A280) and at

the maximum absorbance of Cy5.5 (approximately 675 nm, Amax).[12][13]

Calculations:

The concentration of the antibody is calculated using the following formula: Antibody

Concentration (M) = [A280 - (Amax × CF)] / εantibody Where:

A280 is the absorbance of the conjugate at 280 nm.

Amax is the absorbance of the conjugate at the absorption maximum of Cy5.5 (~675

nm).

CF is the correction factor for the absorbance of Cy5.5 at 280 nm (A280 / Amax of the

free dye). For Cy5.5, this is approximately 0.05.
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εantibody is the molar extinction coefficient of the antibody at 280 nm. For a typical IgG,

this is approximately 210,000 M-1cm-1.[11]

The concentration of the Cy5.5 dye is calculated as: Cy5.5 Concentration (M) = Amax /

εCy5.5 Where:

εCy5.5 is the molar extinction coefficient of Cy5.5 at its Amax (~250,000 M-1cm-1).

The Degree of Labeling is then calculated as: DOL = Cy5.5 Concentration (M) / Antibody

Concentration (M)

Quantitative Data Summary
Parameter Recommended Value

Antibody Concentration 2 - 10 mg/mL

Reaction Buffer pH 8.0 - 9.0

Molar Ratio (Dye:Antibody) 10:1 to 20:1 (to be optimized)

Incubation Time 1 hour

Incubation Temperature Room Temperature

Optimal Degree of Labeling (DOL) 2 - 10

Experimental Workflow Diagram
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Caption: Workflow for labeling antibodies with Cy5.5-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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